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Introduction

These application notes provide a comprehensive overview of the effective dosage and
experimental protocols for utilizing MY10, a selective inhibitor of Receptor Protein Tyrosine
Phosphatase /¢ (RPTP/(), to reduce alcohol consumption in rat models of alcohol use
disorder (AUD). The provided information is based on preclinical studies and is intended to
guide researchers in designing and executing experiments to evaluate the therapeutic potential
of MY10.

Disclaimer: The following protocols are intended for research purposes only and should be
performed by qualified personnel in accordance with all applicable regulations and institutional
guidelines.

Mechanism of Action

MY10 is a small molecule inhibitor that targets RPTPB/{, a key enzyme in a signaling pathway
implicated in alcohol-related behaviors. The endogenous ligands for RPTPB/{, pleiotrophin
(PTN) and midkine (MK), have been shown to reduce alcohol intake and reward.[1] By
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inhibiting RPTPB/¢, MY10 mimics the effects of these endogenous cytokines, leading to a
reduction in excessive alcohol consumption. The proposed signaling cascade involves the
modulation of downstream targets such as anaplastic lymphoma kinase (ALK).[1][2]

Signaling Pathway of MY10 in Reducing Alcohol
Consumption
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

